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Compound of Interest

Compound Name: Z-Thr(Bzl)-OH

Cat. No.: B554296

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Z-Thr(Bzl)-OH, including operational and disposal
plans, to foster a secure laboratory environment.

Physical and Chemical Properties

Z-Thr(Bzl)-OH is a threonine derivative.[1] It is a white to off-white solid powder.[2]
Understanding its physical and chemical properties is the first step in safe handling.

Property Value Source
Molecular Formula C19H21NOs [2]
Molecular Weight 343.37 g/mol [1]12]
Melting Point 77-80 °C

Boiling Point 539.3 £ 50.0 °C (Predicted)

Density 1.228 + 0.06 g/cm? (Predicted)

Form Solid

Hazard Identification and Precautionary Measures
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While a specific, comprehensive Safety Data Sheet (SDS) for Z-Thr(Bzl)-OH is not readily
available, information from suppliers and related compounds indicates the following hazards
and necessary precautions.

Signal Word: Warning
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.
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Personal Protective Equipment (PPE)

Based on the potential hazards, the following personal protective equipment is recommended.

For a structurally similar compound, Fmoc-Thr(Bzl)-OH, the recommended PPE includes

eyeshields, gloves, and a type N95 (US) respirator.

Protection Type Recommended Equipment

Rationale

) Safety glasses with side
Eye Protection ]
shields or goggles.

Protects against splashes and
dust that may cause serious

eye irritation.

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile).

Prevents skin irritation from

direct contact.

NIOSH-approved N95

Respiratory Protection ) )
respirator or equivalent.

Use when ventilation is
inadequate to prevent
respiratory tract irritation from
dust.

Skin and Body Protection Laboratory coat.

Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

e Ensure an eyewash station and safety shower are readily accessible.

» Before handling, review the Safety Data Sheet (if available) and this guide.

2. Handling the Compound:

o Don appropriate PPE as outlined in the table above.

o Carefully weigh and handle the solid to avoid generating dust.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e If creating a solution, add the solid to the solvent slowly.

¢ Avoid contact with skin and eyes.

e Do not eat, drink, or smoke in the handling area.

3. Storage:

» Store in a tightly sealed container in a dry, well-ventilated place.

 Recommended storage temperature is room temperature, sealed in a dry environment.
Some suppliers recommend storage at -20°C for long-term stability.

Disposal Plan

Waste disposal must be conducted in accordance with federal, state, and local environmental
control regulations. Do not dispose of Z-Thr(Bzl)-OH down the drain or in regular trash.

1. Waste Collection:

o Collect waste Z-Thr(Bzl)-OH and any contaminated materials (e.g., weighing paper, gloves)
in a designated, compatible, and clearly labeled hazardous waste container.

o Label the container with "Hazardous Waste," the full chemical name "Z-Thr(Bzl)-OH," and
the date of accumulation.

2. Storage of Waste:

» Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the waste container securely closed and segregated from incompatible materials.

3. Disposal Request:

* When the container is full or the waste is no longer being generated, contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup and proper
disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b554296?utm_src=pdf-body
https://www.benchchem.com/product/b554296?utm_src=pdf-body
https://www.benchchem.com/product/b554296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Z-Thr(Bzl)-OH
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Figure 1: Workflow for Safe Handling of Z-Thr(Bzl)-OH

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of Z-Thr(Bzl)-OH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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